Cas no 1807398-27-1 (2,3-Bis(trifluoromethyl)-6-bromocinnamic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid
• CAS No: 1807398-27-1
• MF: C₁₁H₅BrF₆O₂
• MW: 363.050623655319
• CID: 4973514
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-6-bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid

• Inchi： 1S/C11H5BrF6O2/c12-7-3-2-6(10(13,14)15)9(11(16,17)18)5(7)1-4-8(19)20/h1-4H,(H,19,20)/b4-1+
• InChI Key： ZBQDGYNFXDRCKU-DAFODLJHSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid

Research Brief on 2,3-Bis(trifluoromethyl)-6-bromocinnamic Acid (CAS: 1807398-27-1): Recent Advances and Applications

2,3-Bis(trifluoromethyl)-6-bromocinnamic acid (CAS: 1807398-27-1) is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. This research brief aims to summarize the latest findings and applications of this compound, focusing on its synthesis, reactivity, and biological relevance.

One of the key advancements in the study of 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid is its role in the design of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the bromo and trifluoromethyl groups in this compound facilitate selective interactions with cysteine residues in target proteins, making it a promising scaffold for irreversible enzyme inhibitors. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against several kinases, revealing potent and selective inhibition profiles.

In addition to its applications in inhibitor design, this compound has also been explored as a precursor for fluorescent probes. A recent publication in Chemical Communications (2024) reported the development of a turn-on fluorescent probe based on 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time imaging of ROS dynamics in pathological conditions such as inflammation and cancer.

The synthetic accessibility of 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid has also been a focus of recent research. A novel one-pot synthesis method was reported in Organic Letters (2023), which significantly improved the yield and purity of the compound compared to traditional multi-step approaches. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the unique properties of 2,3-Bis(trifluoromethyl)-6-bromocinnamic acid suggest its potential for further exploration in drug discovery and chemical biology. Ongoing studies are investigating its utility in targeted protein degradation and as a warhead for PROTACs (Proteolysis Targeting Chimeras). The compound's ability to engage in diverse chemical transformations while maintaining favorable pharmacokinetic properties positions it as a valuable tool for future therapeutic development.